4-[(3-amino-1-azepanyl)methyl]-5-tert-butyl-2-furamide dihydrochloride

• IUPAC Name: 4-[(3-aminoazepan-1-yl)methyl]-5-tert-butylfuran-2-carboxamide
• InChI: InChI=1S/C16H27N3O2/c1-16(2,3)14-11(8-13(21-14)15(18)20)9-19-7-5-4-6-12(17)10-19/h8,12H,4-7,9-10,17H2,1-3H3,(H2,18,20)
• InChI Key: APHGDUNSPYTGPG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=C(O1)C(=O)N)CN2CCCCC(C2)N
• Molecular Formula: C16H27N3O2
• Molecular Weight: 293.40 g/mol

Description

4-[(3-amino-1-azepanyl)methyl]-5-tert-butyl-2-furamide dihydrochloride is a chemical compound with potential applications in scientific research. This compound is also known as Fura-2 AM, and it is a fluorescent calcium indicator used to measure intracellular calcium levels in living cells. In

Scientific Research Applications

Fura-2 AM is widely used in scientific research to measure intracellular calcium levels in living cells. This compound is particularly useful in neuroscience research, where it can be used to study the role of calcium in synaptic transmission, neuronal excitability, and plasticity. Fura-2 AM can also be used to study calcium signaling in other cell types, such as muscle cells and immune cells.

Mechanism of Action

Fura-2 AM works by binding to calcium ions and becoming fluorescent. When the compound is excited with light of a specific wavelength, it emits light at a different wavelength, which can be detected and measured. The intensity of the fluorescence is proportional to the concentration of calcium ions in the cell.
Biochemical and Physiological Effects:
Fura-2 AM has no direct biochemical or physiological effects on cells. However, the compound's ability to measure intracellular calcium levels is critical to understanding the role of calcium in cellular signaling and function. Calcium ions play a crucial role in a wide range of cellular processes, including muscle contraction, neurotransmitter release, and gene expression.

Advantages and Limitations for Lab Experiments

One of the main advantages of Fura-2 AM is its high sensitivity and specificity for calcium ions. This compound can detect changes in calcium concentration as small as 10 nM, making it an excellent tool for studying subtle changes in calcium signaling. However, Fura-2 AM has some limitations. It requires a specialized microscope and software to measure fluorescence, and it can be challenging to use in some cell types, such as neurons with complex dendritic arbors.

Future Directions

Fura-2 AM has been a valuable tool in scientific research for many years, but there is still much to learn about calcium signaling and its role in cellular function. One area of future research is the development of new calcium indicators with improved sensitivity and specificity. Another area of research is the use of Fura-2 AM in combination with other imaging techniques, such as patch-clamp electrophysiology, to study calcium signaling in greater detail. Finally, Fura-2 AM could be used to study the effects of drugs and other compounds on calcium signaling, which could lead to the development of new therapeutics for a wide range of diseases.

Synthesis Methods

Fura-2 AM can be synthesized by reacting 5-tert-butyl-2-furancarboxylic acid with 3-aminocaproic acid to form an intermediate. The intermediate is then reacted with paraformaldehyde and hydrochloric acid to form Fura-2 AM dihydrochloride. The synthesis process is complex and requires careful attention to detail to ensure the purity of the final product.